Cas no 1249036-70-1 (4-chloro-2-(2-methoxyethoxy)aniline)

• Product Name: 4-chloro-2-(2-methoxyethoxy)aniline
• CAS No: 1249036-70-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6177197
• PubChem ID: 62306526
• Update Time: 2025-06-09

4-chloro-2-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-methoxyethoxy)aniline
• A1-14162
• SCHEMBL15716191
• AKOS011590220
• 1249036-70-1
• CS-0284023
• EN300-1295668

• Inchi： 1S/C9H12ClNO2/c1-12-4-5-13-9-6-7(10)2-3-8(9)11/h2-3,6H,4-5,11H2,1H3
• InChI Key： NINBFZYATKMZGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCCOC)N

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 318.1±32.0 °C at 760 mmHg
• Flash Point: 146.2±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-2-(2-methoxyethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-chloro-2-(2-methoxyethoxy)aniline

4-Chloro-2-(2-Methoxyethoxy)Aniline: A Comprehensive Overview

4-Chloro-2-(2-methoxyethoxy)aniline (CAS No. 1249036-70-1) is a versatile aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its aniline backbone with a chlorine substituent at the 4-position and a 2-methoxyethoxy group at the 2-position, exhibits unique chemical properties that make it valuable for various applications. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further underscored its importance in contemporary research.

The structure of 4-chloro-2-(2-methoxyethoxy)aniline is notable for its electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The chlorine atom at the para position introduces electron-withdrawing effects, enhancing the compound's electrophilic aromatic substitution reactivity. Conversely, the 2-methoxyethoxy group, an ether derivative, contributes electron-donating properties through resonance effects. This balance of electronic influences makes 4-chloro-2-(2-methoxyethoxy)aniline a suitable precursor for synthesizing complex heterocyclic compounds and bioactive agents.

Recent studies have explored the use of 4-chloro-2-(2-methoxyethoxy)aniline in drug discovery efforts, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its ability to act as a building block for constructing multi-functional molecules has been leveraged in medicinal chemistry. For instance, researchers have employed this compound to synthesize derivatives with potential anti-cancer properties by incorporating it into structures that target specific oncogenic pathways.

In terms of synthesis, 4-chloro-2-(2-methoxyethoxy)aniline can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. One prominent method involves the substitution of a suitable leaving group on an aniline derivative with the 2-methoxyethoxy moiety under specific reaction conditions. This approach has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

The physical properties of 4-chloro-2-(2-methoxyethoxy)aniline are also worth noting. It is typically a crystalline solid with a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of 4-chloro-2-(2-methoxyethoxy)aniline is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes microbial transformation through hydrolytic cleavage of the ether linkage. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-chloro-2-(2-methoxyethoxy)aniline (CAS No. 1249036-70-1) stands out as a key intermediate in organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a vital component in both academic research and industrial processes.